BENGHE Foundational & Exploratory

Check Availability & Pricing

Preliminary Toxicological Profile of Phyllalbine:
An In-Depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phyllalbine

Cat. No.: B000082

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document serves as a preliminary guide to the toxicological profile of Phyllalbine.
Extensive searches of publicly available scientific literature and databases have been
conducted to compile this report. However, it is critical to note that specific toxicological studies
on Phyllalbine, including quantitative data on acute or chronic toxicity, genotoxicity,
cytotoxicity, and defined signaling pathway interactions, are not available in the current body of
scientific literature. The information that could be retrieved is limited to its basic chemical
identification.

Chemical Identity

Phyllalbine is a known chemical compound with the following identifiers:

Property Value

Molecular Formula Ci16H21NO4

(8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 4-
IUPAC Name
hydroxy-3-methoxybenzoate

CAS Number 4540-25-4
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This information has been verified through chemical databases, and Phyllalbine is available as
a reference substance for research purposes.

Toxicological Data: A Knowledge Gap

Despite comprehensive searches for toxicological data, no studies detailing the following were
found for Phyllalbine:

e Acute, Sub-chronic, or Chronic Toxicity: No information regarding LD50 (lethal dose, 50%)
values or No Observed Adverse Effect Levels (NOAEL) from animal studies is publicly
available.

» Cytotoxicity: There are no published studies reporting IC50 (half-maximal inhibitory
concentration) values for Phyllalbine in any cell line.

e Genotoxicity and Mutagenicity: No data from assays such as the Ames test, chromosomal
aberration tests, or micronucleus assays are available.

» Signaling Pathway Interactions: The specific cellular signaling pathways that may be
modulated by Phyllalbine have not been elucidated in any published research.

The absence of this information signifies a critical knowledge gap. Therefore, the core of this
technical guide is to highlight the lack of data and to propose a logical workflow for a
preliminary toxicological assessment of Phyllalbine, should a research or drug development
program require it.

Proposed Experimental Workflow for Preliminary
Toxicological Assessment

Given the lack of existing data, a tiered approach to investigating the toxicology of Phyllalbine
Is recommended. The following diagram outlines a logical experimental workflow.
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Phyllalbine

Tier 1: In Vitro Assays

Genotoxicity Metabolic Stability

Tier 2: In Vivo Alcute Toxicity

Acute Oral Toxicity

Tier 3: Further Characterization
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« To cite this document: BenchChem. [Preliminary Toxicological Profile of Phyllalbine: An In-
Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000082#preliminary-toxicological-profile-of-
phyllalbine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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